(S)-tert-Butyl (2,6-dioxotetrahydro-2H-pyran-3-yl)carbamate

• IUPAC Name: tert-butyl N-[(3S)-2,6-dioxooxan-3-yl]carbamate
• InChI: InChI=1S/C10H15NO5/c1-10(2,3)16-9(14)11-6-4-5-7(12)15-8(6)13/h6H,4-5H2,1-3H3,(H,11,14)/t6-/m0/s1
• InChI Key: XPWLCDJCIMBIBS-LURJTMIESA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(=O)OC1=O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCC(=O)OC1=O
• Molecular Formula: C10H15NO5
• DSSTOX Substance ID: DTXSID30649047
• Molecular Weight: 229.23 g/mol
• CAS RN: 2420-13-5

Description

“(S)-tert-Butyl (2,6-dioxotetrahydro-2H-pyran-3-yl)carbamate” is a chemical compound with diverse applications in scientific research. It has a unique structure and properties that offer a wide range of possibilities. The CAS number for this compound is 2420-13-5.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 229.23. Other physical and chemical properties like boiling point and storage conditions are not specified in the available resources.

Scientific Research Applications

Stereoselective Synthesis Applications

• Chiral cis and trans derivatives of the compound are used in the stereoselective synthesis of various unsaturated pyran derivatives. These are important in the synthesis of NK1 receptor antagonists (Sugawara & Hashiyama, 2007).

Crystal Structure Studies

• Derivatives of the compound, such as tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate, are studied for their crystal structures. These structures are significant in understanding molecular interactions involving hydrogen and halogen bonds (Baillargeon et al., 2017).

Synthesis of Diketopiperazines

• Diketopiperazines, compounds with applications in pharmaceuticals, are synthesized using diastereomers of tert-butyl derivatives. The research includes studying the X-ray crystal structure of these compounds (Liu et al., 2012).

Diene Applications in Cycloadditions

• The compound acts as a "chameleon" diene in Diels–Alder cycloadditions. This versatility is crucial in synthesizing various bicyclic lactone cycloadducts (Omar et al., 2022).

Antibacterial Synthesis Applications

• It is used in the synthesis of novel antibacterial compounds. This includes a series of steps like O-alkylation and reaction with ethyl 2-amino-2-thioxoacetate, leading to the production of antibacterial agents (Prasad, 2021).

Role in High-Performance Liquid Chromatography

• The compound is studied for its role as a co-modifier in cyclodextrin-modified mobile phases for the separation of polyaromatic hydrocarbons (Husain et al., 1995).

Pd-Catalyzed Cross-Coupling Reactions

• It is investigated for its efficacy in Pd-catalyzed cross-coupling reactions with aryl(Het) halides, highlighting its potential in forming various desired compounds (Qin et al., 2010).

Safety and Hazards

This compound has been labeled with the signal word "Warning". The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.